5-(Azepan-1-ylmethyl)-1,3,4-oxadiazole-2-thiol

• IUPAC Name: 5-(azepan-1-ylmethyl)-3H-1,3,4-oxadiazole-2-thione
• InChI: InChI=1S/C9H15N3OS/c14-9-11-10-8(13-9)7-12-5-3-1-2-4-6-12/h1-7H2,(H,11,14)
• InChI Key: IKVLUDJXAAORSS-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CC2=NNC(=S)O2
• Molecular Formula: C9H15N3OS
• Molecular Weight: 213.30 g/mol

Description

“5-(Azepan-1-ylmethyl)-1,3,4-oxadiazole-2-thiol” is a compound that contains an azepane ring, an oxadiazole ring, and a thiol group. Azepane is a seven-membered heterocyclic compound containing nitrogen. Oxadiazole is a five-membered ring containing two oxygen atoms and a nitrogen atom. The thiol group (-SH) is similar to an alcohol group but contains a sulfur atom instead of an oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the azepane and oxadiazole rings and the thiol group. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the azepane ring, the oxadiazole ring, and the thiol group. Each of these groups can participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the azepan, oxadiazole, and thiol groups. These could include properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, the mechanism of action would depend on the specific biological target of the compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, compounds containing thiol groups can often have strong and unpleasant odors and can be toxic in large amounts.

Future Directions

The future research directions for this compound would depend on its potential applications. This could include further studies to understand its synthesis, properties, and potential uses.